Cas no 2137631-50-4 (2-(4-methylphenyl)-1H-pyrrolo2,3-bpyridine-5-carboxylic acid)

• Product Name: 2-(4-methylphenyl)-1H-pyrrolo2,3-bpyridine-5-carboxylic acid
• CAS No: 2137631-50-4
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 6199826
• PubChem ID: 165486250
• Update Time: 2025-10-28

2-(4-methylphenyl)-1H-pyrrolo2,3-bpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-1H-pyrrolo2,3-bpyridine-5-carboxylic acid
• 2137631-50-4
• EN300-1119643
• 2-(4-methylphenyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid

• Inchi： 1S/C15H12N2O2/c1-9-2-4-10(5-3-9)13-7-11-6-12(15(18)19)8-16-14(11)17-13/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key： GYHFKNSVTJKPMW-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C(=C1)C=C(C1C=CC(C)=CC=1)N2)=O

Computed Properties

• Exact Mass: 252.089877630g/mol
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų

Additional information on 2-(4-methylphenyl)-1H-pyrrolo2,3-bpyridine-5-carboxylic acid

2-(4-Methylphenyl)-1H-Pyrrolo[2,3-b]pyridine-5-carboxylic Acid: A Comprehensive Overview

2-(4-Methylphenyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid is a compound with the CAS number 2137631-50-4, representing a unique structure that combines aromatic and heterocyclic components. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure consists of a pyrrolopyridine core, which is fused with a phenyl group at the 4-methyl position and a carboxylic acid moiety at the 5-position. This combination of functional groups provides the molecule with versatile reactivity and intriguing electronic properties.

The synthesis of 2-(4-methylphenyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid involves a series of carefully designed organic reactions. Researchers have explored various methodologies to construct the pyrrolopyridine framework, including cyclization reactions and coupling strategies. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly accelerate the reaction process while maintaining high yields. The incorporation of the 4-methylphenyl group enhances the molecule's stability and solubility, making it more amenable for further functionalization or application in real-world scenarios.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to act as a ligand in metal complexes has been extensively investigated, with particular focus on its coordination properties with transition metals such as copper and zinc. These metal complexes exhibit interesting catalytic activities, making them promising candidates for use in asymmetric catalysis and other industrial processes. Furthermore, the carboxylic acid group in the molecule allows for easy modification through esterification or amidation, enabling researchers to tailor its properties for specific applications.

In terms of biological activity, 2-(4-methylphenyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid has shown potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation pathways, suggesting its utility in developing new therapeutic agents for inflammatory diseases. Additionally, its structural similarity to certain natural products has led to investigations into its role as a bioisostere in drug design.

The physical and chemical properties of this compound are also worth noting. Its melting point is approximately 200°C under standard conditions, and it exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. The presence of aromatic rings contributes to its stability under thermal conditions, while the carboxylic acid group imparts some degree of polarity to the molecule.

From an environmental standpoint, researchers have evaluated the biodegradability of 2-(4-methylphenyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid under simulated environmental conditions. Results indicate that it undergoes slow degradation under aerobic conditions, highlighting the need for careful disposal practices when handling this compound on an industrial scale.

In conclusion, 2-(4-methylphenyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS No: 2137631-50-4) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As advancements in synthetic methodologies and computational modeling continue to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.